Cas no 860789-54-4 ((E)-1-(6,7-Dichloro-2,3-dihydro-1,4-benzodioxin-5-yl)-3-(4-methoxyanilino)-2-propen-1-one)

• Product Name: (E)-1-(6,7-Dichloro-2,3-dihydro-1,4-benzodioxin-5-yl)-3-(4-methoxyanilino)-2-propen-1-one
• CAS No: 860789-54-4
• CID: 4661486
• Update Time: 2025-06-11

(E)-1-(6,7-Dichloro-2,3-dihydro-1,4-benzodioxin-5-yl)-3-(4-methoxyanilino)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(6,7-DICHLORO-2,3-DIHYDRO-1,4-BENZODIOXIN-5-YL)-3-(4-METHOXYANILINO)-2-PROPEN-1-ONE
• 2-Propen-1-one, 1-(6,7-dichloro-2,3-dihydro-1,4-benzodioxin-5-yl)-3-[(4-methoxyphenyl)amino]-
• (E)-1-(6,7-Dichloro-2,3-dihydro-1,4-benzodioxin-5-yl)-3-(4-methoxyanilino)-2-propen-1-one

Additional information on (E)-1-(6,7-Dichloro-2,3-dihydro-1,4-benzodioxin-5-yl)-3-(4-methoxyanilino)-2-propen-1-one

Introduction to (E)-1-(6,7-Dichloro-2,3-dihydro-1,4-benzodioxin-5-yl)-3-(4-methoxyanilino)-2-propen-1-one (CAS No. 860789-54-4)

The compound (E)-1-(6,7-Dichloro-2,3-dihydro-1,4-benzodioxin-5-yl)-3-(4-methoxyanilino)-2-propen-1-one, identified by its CAS number 860789-54-4, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, belonging to the benzodioxin class, has garnered considerable attention due to its unique structural and functional properties. The presence of both 6,7-Dichloro-2,3-dihydro-1,4-benzodioxin and 4-methoxyanilino substituents contributes to its distinctive reactivity and potential applications in medicinal chemistry.

In recent years, the exploration of heterocyclic compounds has led to the discovery of numerous bioactive molecules with therapeutic potential. The benzodioxin scaffold, in particular, has been extensively studied for its role in various biological processes. The compound in question exhibits a dual functionality that makes it a promising candidate for further investigation. The Dichloro moiety enhances its electronic properties, while the methoxyanilino group introduces a polar characteristic that could be exploited in drug design.

Current research in the field of organic chemistry has highlighted the importance of understanding molecular interactions at a fundamental level. The structure of (E)-1-(6,7-Dichloro-2,3-dihydro-1,4-benzodioxin-5-yl)-3-(4-methoxyanilino)-2-propen-1-one suggests that it may interact with biological targets in a manner that could lead to novel therapeutic effects. Studies have shown that similar compounds can exhibit inhibitory activity against various enzymes and receptors, making them valuable tools in drug discovery.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The use of advanced catalytic methods and purification techniques ensures high yields and purity, which are crucial for subsequent biological testing. The reaction pathway typically involves the condensation of appropriate precursors under controlled conditions, followed by functional group transformations to achieve the desired structure.

One of the most intriguing aspects of this molecule is its potential as a scaffold for drug development. The combination of the Dichloro and methoxyanilino groups provides multiple sites for modification, allowing chemists to tailor its properties for specific applications. For instance, modifications at the methoxyanilino position could enhance solubility or binding affinity to biological targets. Such flexibility makes this compound an attractive candidate for structure-based drug design.

In vitro studies have begun to reveal the biological profile of (E)-1-(6,7-Dichloro-2,3-dihydro-1,4-benzodioxin-5-yl)-3-(4-methoxyanilino)-2-propen-1-one. Initial assays have shown promising activity against certain enzymatic targets, suggesting potential therapeutic benefits. However, further research is needed to fully understand its mechanism of action and to identify any possible side effects. The compound's interaction with biological systems is likely to be complex and multifaceted, requiring detailed investigation.

The role of computational chemistry in understanding molecular behavior cannot be overstated. Advanced computational methods allow researchers to model the interactions between this compound and biological targets with high precision. These models can provide insights into binding affinities, metabolic pathways, and potential toxicity profiles. Such information is invaluable for guiding experimental design and optimizing drug candidates.

The future prospects for this compound are exciting and multifaceted. As our understanding of molecular interactions continues to grow, so does the potential for discovering new therapeutic agents. The unique structure of (E)-1-(6,7-Dichloro-2,3-dihydro-1,4-benzodioxin-5-yl)-3-(4-methoxyanilino)-2-propen-1-one positions it as a key player in this ongoing quest. Further research will undoubtedly uncover new applications and refine our understanding of its capabilities.

In conclusion, the compound (E)-1-(6,7-Dichloro-2,3-dihydro-1,4-benzodioxin-5-yl)-3-(4-methoxyanilino)-2-propen-1-one (CAS No. 860789-54-4) represents a significant contribution to the field of chemical biology. Its unique structural features and promising biological activity make it a valuable tool for researchers seeking to develop new therapeutic agents. As our knowledge base expands and new methodologies emerge，this compound will continue to play a crucial role in advancing our understanding of molecular interactions and their implications for human health.